Cas no 149795-00-6 (3-Buten-2-one,3-methyl-4-nitro-, (3E)-)

• Product Name: 3-Buten-2-one,3-methyl-4-nitro-, (3E)-
• CAS No: 149795-00-6
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 100079
• PubChem ID: 10855473
• Update Time: 2025-04-18

3-Buten-2-one,3-methyl-4-nitro-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,3-methyl-4-nitro-, (3E)-
• 3-Buten-2-one, 3-methyl-4-nitro-, (3E)- (9CI)
• (E)-3-methyl-4-nitrobut-3-en-2-one
• 149795-00-6

• Inchi： 1S/C5H7NO3/c1-4(5(2)7)3-6(8)9/h3H,1-2H3/b4-3+
• InChI Key： HBLOOLAOJAVRTK-ONEGZZNKSA-N
• SMILES： O=C(C)/C(=C/[N+](=O)[O-])/C

Computed Properties

• Exact Mass: 129.04261
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21